Cas no 2413878-14-3 (tert-butyl N-benzyl-N-(4,4,4-trifluoro-3-hydroxybutan-2-yl)carbamate)

• Product Name: tert-butyl N-benzyl-N-(4,4,4-trifluoro-3-hydroxybutan-2-yl)carbamate
• CAS No: 2413878-14-3
• MF: C₁₆H₂₂F₃NO₃
• MW: 333.345995426178
• CID: 5674390
• PubChem ID: 165769406
• Update Time: 2025-05-19

tert-butyl N-benzyl-N-(4,4,4-trifluoro-3-hydroxybutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-benzyl-N-(4,4,4-trifluoro-3-hydroxybutan-2-yl)carbamate
• EN300-26665518
• 2413878-14-3

• Inchi： 1S/C16H22F3NO3/c1-11(13(21)16(17,18)19)20(14(22)23-15(2,3)4)10-12-8-6-5-7-9-12/h5-9,11,13,21H,10H2,1-4H3
• InChI Key： GEGZVLPDCXGJCV-UHFFFAOYSA-N
• SMILES： FC(C(C(C)N(C(=O)OC(C)(C)C)CC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 333.15517805g/mol
• Monoisotopic Mass: 333.15517805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-benzyl-N-(4,4,4-trifluoro-3-hydroxybutan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-benzyl-N-(4,4,4-trifluoro-3-hydroxybutan-2-yl)carbamate (CAS No. 2413878-14-3)

tert-butyl N-benzyl-N-(4,4,4-trifluoro-3-hydroxybutan-2-yl)carbamate (CAS No. 2413878-14-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate derivatives, which are widely recognized for their versatility in drug design and synthesis. The presence of a trifluoromethyl group and a hydroxybutan-2-yl moiety in its structure enhances its potential for applications in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

The molecular structure of tert-butyl N-benzyl-N-(4,4,4-trifluoro-3-hydroxybutan-2-yl)carbamate features a benzyl group attached to a nitrogen atom, which is further connected to a carbamate functional group. The tert-butyl moiety provides steric protection, making this compound an excellent candidate for intermediate synthesis in multi-step reactions. Researchers are particularly interested in its stereochemical properties, as the chiral center at the 3-hydroxybutan-2-yl position can influence biological activity.

In recent years, the demand for fluorinated organic compounds like tert-butyl N-benzyl-N-(4,4,4-trifluoro-3-hydroxybutan-2-yl)carbamate has surged due to their unique physicochemical properties. Fluorine incorporation often improves metabolic stability, lipophilicity, and bioavailability, making such compounds invaluable in drug discovery. This compound is frequently explored in the context of protease inhibitors and kinase modulators, aligning with current trends in targeting protein-protein interactions for therapeutic applications.

Another area of interest for tert-butyl N-benzyl-N-(4,4,4-trifluoro-3-hydroxybutan-2-yl)carbamate is its role in peptide mimetics. The carbamate group can mimic peptide bonds, enabling the design of non-peptidic compounds with similar biological effects. This is particularly relevant in the development of anti-inflammatory agents and antiviral drugs, where researchers aim to overcome the limitations of traditional peptide-based therapies.

The synthesis of tert-butyl N-benzyl-N-(4,4,4-trifluoro-3-hydroxybutan-2-yl)carbamate typically involves multi-step organic reactions, including N-alkylation and carbamate formation. Advanced techniques such as asymmetric synthesis are often employed to control stereochemistry, ensuring high enantiomeric purity. The compound's stability under various conditions makes it suitable for further derivatization, expanding its utility in combinatorial chemistry.

From a commercial perspective, tert-butyl N-benzyl-N-(4,4,4-trifluoro-3-hydroxybutan-2-yl)carbamate is available through specialized chemical suppliers catering to pharmaceutical and agrochemical industries. Its pricing and availability may vary depending on purity and scale, but it remains a sought-after building block for research and development. The growing interest in fluorine-containing compounds and carbamate-based drugs ensures sustained demand for this chemical.

In conclusion, tert-butyl N-benzyl-N-(4,4,4-trifluoro-3-hydroxybutan-2-yl)carbamate (CAS No. 2413878-14-3) represents a valuable tool for modern synthetic and medicinal chemistry. Its unique structural features and broad applicability make it a compound of interest for researchers exploring new therapeutic avenues. As the field of fluorinated pharmaceuticals continues to evolve, this compound is likely to play an increasingly prominent role in drug discovery and development.